Cas no 857492-98-9 (4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid)

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid structure
857492-98-9 structure
Product Name:4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid
CAS No:857492-98-9
MF:C16H13NO4
MW:283.278724431992
MDL:MFCD00269588
CID:93082
PubChem ID:1659722
Update Time:2024-10-26

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,3-Dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid
    • 4-[(3-OXO-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHYL]BENZOIC
    • 4-[(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid
    • 4-(4-Carboxybenzyl)-2H-1,4-Benzoxazin-3(4H)-One
    • 4-[(3-oxo-2H-benzo[e]1,4-oxazin-4-yl)methyl]benzoic acid
    • BB_SC-5072
    • 4-[(2,3-Dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid (ACI)
    • 857492-98-9
    • 4-(4-Carboxybenzyl)-2H-1,4-benzoxazin-3(4H)-one, AldrichCPR
    • AS-81425
    • MFCD00269588
    • CS-0132486
    • AKOS000100846
    • DTXSID30364728
    • STK728784
    • 4-[(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methyl]benzoicacid
    • 4-[(3-oxo-1,4-benzoxazin-4-yl)methyl]benzoic acid
    • CCG-123436
    • 4-((3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)methyl)benzoic acid
    • YVNJRPNQFNUCKP-UHFFFAOYSA-N
    • DB-030931
    • E81620
    • 4-((3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)methyl)benzoic acid
    • F3284-7375
    • SCHEMBL4506469
    • 4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid
    • MDL: MFCD00269588
    • Inchi: 1S/C16H13NO4/c18-15-10-21-14-4-2-1-3-13(14)17(15)9-11-5-7-12(8-6-11)16(19)20/h1-8H,9-10H2,(H,19,20)
    • InChI Key: YVNJRPNQFNUCKP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(CN2C3C(=CC=CC=3)OCC2=O)=CC=1)O

Computed Properties

  • Exact Mass: 283.08400
  • Monoisotopic Mass: 283.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 589.0±50.0 °C at 760 mmHg
  • Flash Point: 310.0±30.1 °C
  • Refractive Index: 1.652
  • PSA: 66.84000
  • LogP: 2.37540
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Security Information

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Pricemore >>

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